Cas no 856215-36-6 (1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid)

• Product Name: 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid
• CAS No: 856215-36-6
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• MDL: MFCD08525736
• CID: 2188847
• PubChem ID: 16227609
• Update Time: 2025-08-04

1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)benzoyl)piperidine-4-carboxylic acid
• 1-[4-(trifluoromethyl)benzoyl]piperidine-4-carboxylic acid
• MFCD08525736
• 1-[4-(trifluoromethyl)benzoyl]piperidine-4-carboxylicacid
• Z85885994
• 1-{[4-(Trifluoromethyl)phenyl]carbonyl}-4-piperidinecarboxylic acid
• CS-0243496
• 1-{[4-(trifluoromethyl)phenyl]carbonyl}piperidine-4-carboxylic acid
• AKOS000118066
• DB-290716
• SCHEMBL4526323
• EN300-26440
• G36565
• 856215-36-6
• 1-[[4-(Trifluoromethyl)phenyl]carbonyl]-4-piperidinecarboxylic acid
• 859-581-1
• 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid

• MDL： MFCD08525736
• Inchi： 1S/C14H14F3NO3/c15-14(16,17)11-3-1-9(2-4-11)12(19)18-7-5-10(6-8-18)13(20)21/h1-4,10H,5-8H2,(H,20,21)
• InChI Key： KWFBUWDESLAMET-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCC(C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 162-164 °C
• Boiling Point: 448.0±45.0 °C at 760 mmHg
• Flash Point: 224.7±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid

Research Brief on 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid (CAS: 856215-36-6): Recent Advances and Applications

1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid (CAS: 856215-36-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl benzoylpiperidine scaffold, has been explored for its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have highlighted its relevance in targeting various biological pathways, making it a subject of intense research in both academic and industrial settings.

The structural uniqueness of 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid lies in its trifluoromethyl group, which is known to enhance the metabolic stability and bioavailability of drug candidates. This feature, combined with the carboxylic acid functionality, allows for versatile modifications, enabling researchers to fine-tune the compound's pharmacological properties. Recent literature indicates its application in the synthesis of protease inhibitors, kinase modulators, and other small-molecule therapeutics aimed at treating diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable advancements in the study of this compound is its role in the development of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid exhibited potent inhibitory activity against specific kinases involved in tumor proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in lead candidates with improved efficacy and reduced off-target effects. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its therapeutic applications, 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid has also been investigated for its utility in chemical biology. Researchers have employed this compound as a probe to study enzyme mechanisms and protein-ligand interactions. For instance, a recent study in ACS Chemical Biology utilized the compound to elucidate the binding dynamics of a previously uncharacterized protease, providing insights into its catalytic mechanism and potential regulatory roles in disease pathways. Such applications highlight the compound's versatility beyond drug development.

Despite these promising developments, challenges remain in the optimization and clinical translation of 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid-based therapeutics. Issues such as solubility, pharmacokinetics, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's modular structure offers ample opportunities for derivatization, paving the way for tailored solutions to these challenges. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 1-4-(Trifluoromethyl)benzoylpiperidine-4-carboxylic acid (CAS: 856215-36-6) represents a promising chemical entity with broad applications in drug discovery and chemical biology. Recent research has elucidated its potential as a versatile scaffold for designing enzyme inhibitors and probing biological systems. As the field advances, continued exploration of this compound's derivatives and their mechanistic underpinnings will likely yield innovative therapeutic strategies, addressing unmet medical needs across diverse disease areas.